Cas no 2150401-41-3 (1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol)

• Product Name: 1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol
• CAS No: 2150401-41-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5726001
• PubChem ID: 131701736
• Update Time: 2025-05-19

1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS040796092
• 2150401-41-3
• 1-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol
• 1-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]cyclobutan-1-ol
• F1910-7400
• 1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol

• Inchi： 1S/C11H22N2O2/c14-9-8-12-4-6-13(7-5-12)10-11(15)2-1-3-11/h14-15H,1-10H2
• InChI Key： VDPWRYBQJQWJDF-UHFFFAOYSA-N
• SMILES： OC1(CN2CCN(CCO)CC2)CCC1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.9Ų

Additional information on 1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol

Comprehensive Overview of 1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol (CAS No. 2150401-41-3)

1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol (CAS No. 2150401-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclobutanol core modified with a piperazine derivative, making it a versatile intermediate in drug discovery and material science. Its hydroxyethyl and methylcyclobutan moieties contribute to its solubility and reactivity, which are critical for applications in medicinal chemistry.

The compound's CAS number 2150401-41-3 serves as a unique identifier, ensuring precise tracking in regulatory and research contexts. Researchers often explore its potential as a building block for synthesizing more complex molecules, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Its structural resemblance to known bioactive molecules has sparked interest in its pharmacokinetic and pharmacodynamic properties, aligning with current trends in precision medicine and targeted drug delivery.

In the context of green chemistry, 1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol is studied for its potential to reduce synthetic waste. Its modular structure allows for efficient scaffold hopping, a technique widely adopted in fragment-based drug design. This aligns with the growing demand for sustainable synthesis methods, a hot topic in both academic and industrial settings. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques highlights its relevance in modern high-throughput screening platforms.

From a commercial perspective, the compound's patent landscape and supply chain dynamics are frequently discussed. Suppliers often highlight its high purity grades (>98%) to meet the stringent requirements of Good Manufacturing Practice (GMP) facilities. The rise of contract research organizations (CROs) has further amplified its demand, as these entities seek reliable intermediates for custom synthesis projects. Questions like "Where to buy CAS 2150401-41-3" or "How to synthesize 1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol" are common in search engines, reflecting its practical utility.

Recent advancements in cheminformatics and AI-driven drug discovery have also brought this compound into the spotlight. Computational models predict its potential as a ligand for G-protein-coupled receptors (GPCRs), a key target class in neurodegenerative disease research. Such insights are often shared in open-access journals, catering to the global push for collaborative science. Furthermore, its metabolic stability and toxicity profile are frequently analyzed using in silico tools, addressing the industry's focus on early-stage risk assessment.

In summary, 1-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}cyclobutan-1-ol (CAS No. 2150401-41-3) exemplifies the intersection of innovative chemistry and applied research. Its multifaceted applications—from drug development to sustainable synthesis—make it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule remains a testament to the power of structural diversification in addressing complex biomedical challenges.